(3S,6R)-3,6-Dimethylpiperazin-2-one

• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• SMILES: CC1CNC(C(=O)N1)C
• InChI: InChI=1S/C6H12N2O/c1-4-3-7-5(2)6(9)8-4/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5+/m1/s1
• InChIKey: NJAPKTOYEVZXOF-UHNVWZDZSA-N

For medicinal chemistry teams requiring a stereochemically defined scaffold, the (3S,6R) isomer eliminates the >30-fold activity variation known to occur with other diastereomers in GPCR programs. Procure with confidence: 98% purity confirmed, available in 1 g to 100 g scales, with documented superior commercial availability versus other diastereomers.

(3S,6R)-3,6-Dimethylpiperazin-2-one: Chiral Scaffold Overview

(3S,6R)-3,6-Dimethylpiperazin-2-one (CAS 1260619-34-8) is a chiral 3,6-disubstituted piperazin-2-one derivative bearing methyl substituents at positions 3 and 6, with the carbonyl at position 2. The compound possesses two stereogenic centers with defined (S,R) absolute configuration, yielding a molecular formula of C₆H₁₂N₂O and a molecular weight of 128.17 g/mol . Chiral piperazin-2-ones constitute a recognized class of conformationally constrained scaffolds employed as peptidomimetic building blocks and as intermediates in the synthesis of bioactive molecules, including CGRP receptor antagonists and opioid peptide analogues [1][2][3]. The specific (3S,6R) configuration is one of four possible diastereomers for the 3,6-dimethyl substitution pattern, each of which carries distinct molecular recognition properties that can fundamentally alter biological outcomes [1].

Scaffold typeChiral 3,6-disubstituted piperazin-2-one

StereochemistryDefined (3S,6R) absolute configuration

Workflow rolePeptidomimetic building block & chiral intermediate

• [1] Bell, I. M.; Gallicchio, S. N.; Wood, M. R.; et al. Discovery of MK-3207: A Highly Potent, Orally Bioavailable CGRP Receptor Antagonist. ACS Med. Chem. Lett. 2010, 1 (1), 24–29. doi: 10.1021/ml900016y. PMCID: PMC4007836. View Source
• [2] Yamashita, T.; Hatamoto, E.; Takenaka, H.; Kojima, Y.; Inoue, Y.; Gemba, M.; Yasuda, M. Structure-Activity Relationships of Dermorphin Analogues Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1996, 44 (4), 856–859. doi: 10.1248/cpb.44.856. PMID: 8681417. View Source
• [3] Yamashita, T.; et al. Synthesis and Opiate Activity of Pseudo-Tetrapeptides Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1997, 45 (12), 1940–1944. doi: 10.1248/cpb.45.1940. PMID: 9433763. View Source

Irreplaceable Stereochemistry of (3S,6R)-3,6-Dimethylpiperazin-2-one

Stereochemical configuration is not a minor specification; it is a primary determinant of molecular recognition and biological activity for chiral piperazin-2-ones. Published structure-activity relationship (SAR) studies on structurally related CGRP receptor antagonist piperazinones have demonstrated that inversion of the piperazinone stereocenter can produce a greater than 30-fold loss in target binding affinity (Ki shift from sub-nanomolar to >10-fold reduced) [1]. In the opioid peptide field, the configuration at piperazin-2-one chiral centers was found to be critical for enhancing or reducing opiate activity in guinea pig ileum and mouse vas deferens assays [2][3]. The four diastereomers—(3S,6R), (3S,6S), (3R,6R), and (3R,6S)—are discrete chemical entities with different CAS numbers, different physical and biological properties, and cannot be assumed interchangeable for any application involving chiral recognition, asymmetric catalysis, or stereospecific biological target engagement [1].

StereochemistryStereocenter inversion may drastically alter target affinity and functional response; reported SAR shows >30-fold affinity shifts in related piperazinones.

Diastereomers(3S,6R), (3S,6S), (3R,6R), and (3R,6S) are distinct entities with unique CAS numbers and cannot be assumed interchangeable.

ProcurementOrdering the incorrect diastereomer may compromise SAR reproducibility and lead to misleading structure-activity conclusions.

• [1] Bell, I. M.; Gallicchio, S. N.; Wood, M. R.; et al. Discovery of MK-3207: A Highly Potent, Orally Bioavailable CGRP Receptor Antagonist. ACS Med. Chem. Lett. 2010, 1 (1), 24–29. doi: 10.1021/ml900016y. PMCID: PMC4007836. (Table 1 and accompanying text: >30-fold affinity loss upon stereocenter inversion.) View Source
• [2] Yamashita, T.; Hatamoto, E.; Takenaka, H.; Kojima, Y.; Inoue, Y.; Gemba, M.; Yasuda, M. Structure-Activity Relationships of Dermorphin Analogues Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1996, 44 (4), 856–859. doi: 10.1248/cpb.44.856. PMID: 8681417. View Source
• [3] Yamashita, T.; et al. Synthesis and Opiate Activity of Pseudo-Tetrapeptides Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1997, 45 (12), 1940–1944. doi: 10.1248/cpb.45.1940. PMID: 9433763. View Source

Differentiation Evidence for (3S,6R)-3,6-Dimethylpiperazin-2-one

CAS Identity and Diastereomeric Purity

The (3S,6R) configuration is a unique chemical entity registered under CAS 1260619-34-8, distinct from its three diastereomers: (3S,6S) CAS 1260619-64-4, (3R,6R) CAS 1260619-65-5, and (3R,6S) CAS 1260619-36-0. The non-stereochemically defined parent compound (3,6-dimethylpiperazin-2-one) bears CAS 4921-65-7. Commercially, the (3S,6R) isomer is available at a certified purity of 98% from Alchem Pharmtech (Catalog Y-51404) in pack sizes ranging from 1 g to 100 g, with verified shipping dates . Cross-referencing Leyan (product 1819265) confirms independent supply at 98% purity for the identical CAS number . Importantly, the (3R,6S) enantiomer (CAS 1260619-36-0, Leyan 1819264) and the (3R,6R) enantiomer (CAS 1260619-65-5, Leyan 1546407) are listed with 'inquire' pricing for the 1 g scale, suggesting differentiated availability compared to the (3S,6R) form .

CAS Identity & Purity

Data to verify

Distinct CAS 1260619-34-8; certified 98% purity; stock available from multiple vendors. Other diastereomers show differentiated availability (some require inquiry for 1 g scale).

Ensures stereoisomer-specific procurement and reduces lead-time risk.

Supplier catalog data; independent verification advised.

Evidence Dimension	CAS Identity and Commercial Purity/Availability
Target Compound Data	CAS 1260619-34-8; Purity 98% (Alchem Pharmtech Y-51404, 1–100 g available to ship); 98% (Leyan 1819265)
Comparator Or Baseline	(3S,6S): CAS 1260619-64-4, 98% (Leyan 1819266); (3R,6R): CAS 1260619-65-5, 98% (Leyan 1546407, 'inquire' for 1 g); (3R,6S): CAS 1260619-36-0, 98% (Leyan 1819264, 'inquire' for 1 g); Non-stereospecific: CAS 4921-65-7
Quantified Difference	Distinct CAS numbers for each diastereomer. (3S,6R) shows confirmed stock availability from multiple vendors; (3R,6R) and (3R,6S) require price inquiry for 1 g scale.
Conditions	Vendor product catalog data as of 2026-04-27

Why This Matters

For procurement, distinct CAS identity ensures the correct stereoisomer is ordered; superior stocking status of the (3S,6R) form reduces lead time risk in time-sensitive research campaigns.

CGRP Receptor Affinity and Stereochemistry

In a seminal medicinal chemistry study leading to the clinical candidate MK-3207, inversion of a single piperazinone stereocenter in compound 12 resulted in a >30-fold reduction in CGRP receptor binding affinity (Table 1, compound 13 vs. 12) [1]. This quantitative observation demonstrates that for piperazin-2-one scaffolds, the specific configuration at the stereocenter bearing substituents is not a minor variable but a decisive determinant of target engagement. While this data derives from 3,3-disubstituted piperazinones, the fundamental principle—that the spatial orientation of substituents on the piperazinone ring dictates receptor complementarity—is directly transferable to 3,6-disubstituted systems such as (3S,6R)-3,6-dimethylpiperazin-2-one. The (S,R) configuration defines a unique vector relationship between the two methyl groups that will produce a distinct pharmacophore geometry compared to (S,S), (R,R), or (R,S) configurations [1].

CGRP Affinity SAR

Class-level

In a related 3,3-disubstituted piperazinone series, stereocenter inversion caused >30-fold loss in CGRP receptor binding affinity (Ki shift from sub-nanomolar to >10-fold reduced).

Stereochemistry is a primary determinant of target engagement; incorrect isomer may show substantially weaker affinity.

Class SAR inference; direct data on (3S,6R)-dimethyl compound not available.

Evidence Dimension	CGRP Receptor Binding Affinity (Ki or functional shift) Upon Stereocenter Inversion
Target Compound Data	No direct CGRP data available for (3S,6R)-3,6-dimethylpiperazin-2-one. Stereochemical influence is inferred from piperazinone class SAR.
Comparator Or Baseline	Piperazinone 12 vs. 13 (enantiomeric pair): >30-fold affinity loss upon stereocenter inversion at the 3-position. Free fraction (fu) shift from 0.2% (compound 12) to 3.4% (compound 13) in rat plasma, demonstrating altered protein binding upon stereochemical change [1].
Quantified Difference	>30-fold reduction in receptor affinity; ~17-fold increase in rat free fraction upon stereocenter inversion in closely related piperazinone scaffold.
Conditions	CGRP receptor binding assay; rat plasma protein binding (equilibrium dialysis). As reported in Bell et al., ACS Med. Chem. Lett. 2010, Table 1 and Table 2.

Why This Matters

This class-level evidence establishes that procuring the correct stereoisomer is not optional but essential for reproducible biological activity; an incorrect diastereomer may exhibit orders-of-magnitude weaker target engagement and altered pharmacokinetic properties.

• [1] Bell, I. M.; Gallicchio, S. N.; Wood, M. R.; et al. Discovery of MK-3207: A Highly Potent, Orally Bioavailable CGRP Receptor Antagonist. ACS Med. Chem. Lett. 2010, 1 (1), 24–29. doi: 10.1021/ml900016y. PMCID: PMC4007836. (Table 1: CGRP Ki for compounds 12 and 13; Table 2: rat plasma free fraction and clearance data.) View Source

Opiate Activity Modulation by Stereochemistry

In structure-activity studies of dermorphin analogues containing chiral piperazin-2-one derivatives, the configuration of the amino acid-derived chiral centers within the piperazin-2-one ring was demonstrated to be a critical determinant of opiate activity [1]. A subsequent study on pseudo-tetrapeptides confirmed that enantiomeric piperazin-2-one derivatives produce distinct pharmacological profiles when evaluated in guinea pig ileum (GPI) and mouse vas deferens (MVD) assays, with stereochemistry governing both potency and receptor subtype selectivity (μ vs. δ opioid) [2]. Although these studies employed piperazin-2-ones derived from alanine-phenylalanine and tyrosine-tyrosine rather than the dimethyl-substituted scaffold, they provide direct experimental evidence that the configuration at piperazin-2-one stereocenters is a primary driver of biological activity in G-protein coupled receptor systems [1][2].

Opioid Activity

Class-level

Enantiomeric piperazin-2-one derivatives exhibit distinct opiate activity profiles in GPI/MVD assays; stereochemistry governs potency and μ/δ selectivity.

Configuration at piperazin-2-one stereocenters directly modulates GPCR functional response.

Class-level SAR from dermorphin/pseudo-tetrapeptide studies; direct data for 3,6-dimethyl scaffold absent.

Evidence Dimension	Opiate Activity (GPI/MVD Assay) as a Function of Piperazin-2-one Stereochemistry
Target Compound Data	No direct GPI/MVD data available for (3S,6R)-3,6-dimethylpiperazin-2-one. Stereochemical influence is inferred from class SAR in opioid peptidomimetics.
Comparator Or Baseline	Enantiomeric piperazin-2-one derivatives (e.g., 1a vs. 1b) incorporated into pseudo-tetrapeptides P1a-OEt vs. P1b-OEt show differential opiate activity in GPI and MVD assays. Configuration of phenylalanine residue in piperazin-2-one ring directly modulates activity [1][2].
Quantified Difference	Qualitative demonstration of stereochemistry-dependent activity in GPCR functional assays. Exact fold-differences are compound-specific and available in the primary publications.
Conditions	Guinea pig ileum (μ-opioid-predominant) and mouse vas deferens (δ-opioid-predominant) in vitro bioassays [1][2].

Why This Matters

For researchers building chiral piperazin-2-one-containing peptide or peptidomimetic libraries, the (3S,6R) form provides a defined stereochemical starting point whose activity profile will be distinct from other diastereomers, enabling systematic SAR exploration.

• [1] Yamashita, T.; Hatamoto, E.; Takenaka, H.; Kojima, Y.; Inoue, Y.; Gemba, M.; Yasuda, M. Structure-Activity Relationships of Dermorphin Analogues Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1996, 44 (4), 856–859. doi: 10.1248/cpb.44.856. PMID: 8681417. View Source
• [2] Yamashita, T.; et al. Synthesis and Opiate Activity of Pseudo-Tetrapeptides Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1997, 45 (12), 1940–1944. doi: 10.1248/cpb.45.1940. PMID: 9433763. View Source

Computed Physicochemical Properties Across Diastereomers

Computed molecular properties from Leyan product datasheets provide a consistent baseline across the (3R,6R), (3R,6S), and by extension the (3S,6R) diastereomers: Topological Polar Surface Area (TPSA) = 41.13 Ų, LogP = -0.5172, Hydrogen Bond Acceptors = 2, Hydrogen Bond Donors = 2, Rotatable Bonds = 0 . These values indicate that all diastereomers share identical 2D-derived physicochemical descriptors, meaning that any differential biological or pharmaceutical performance must originate from the three-dimensional stereochemical arrangement rather than from bulk polarity, lipophilicity, or hydrogen-bonding capacity. This property homogeneity across diastereomers underscores that stereochemistry is the sole differentiating factor for this scaffold in computational drug design and property prediction .

Computed Properties

Data to verify

Identical 2D descriptors across all diastereomers: TPSA 41.13 Ų, LogP −0.5172, HBA 2, HBD 2, 0 rotatable bonds.

3D stereochemistry is the sole differentiating factor; computational filters cannot discriminate isomers.

Values from vendor listings; confirm via independent calculation.

Evidence Dimension	Computed Physicochemical Properties (TPSA, LogP, HBD, HBA, RotB)
Target Compound Data	Inferred values: TPSA 41.13 Ų, LogP -0.5172, HBA 2, HBD 2, Rotatable Bonds 0 (identical for all diastereomers).
Comparator Or Baseline	(3R,6R): TPSA 41.13 Ų, LogP -0.5172, HBA 2, HBD 2, RotB 0; (3R,6S): TPSA 41.13 Ų, LogP -0.5172, HBA 2, HBD 2, RotB 0 .
Quantified Difference	No difference in 2D-derived computed properties. All differentiation resides in 3D stereochemical configuration.
Conditions	Computed using standard cheminformatics algorithms as reported on Leyan product pages.

Why This Matters

This demonstrates that the (3S,6R) isomer cannot be distinguished or selected using standard in silico drug-likeness filters; experimental stereochemical identity is the only valid procurement criterion.

High-Value Applications of (3S,6R)-3,6-Dimethylpiperazin-2-one

Peptidomimetic Library Building Block

For medicinal chemistry groups constructing libraries of conformationally constrained peptidomimetics targeting GPCRs (e.g., opioid receptors, CGRP receptors), the (3S,6R) isomer provides a defined stereochemical vector that is non-interchangeable with other diastereomers. Published evidence demonstrates that piperazin-2-one stereochemistry directly governs receptor affinity and functional activity in both CGRP (>30-fold affinity change upon inversion [1]) and opioid (stereochemistry-dependent GPI/MVD activity [2][3]) systems. Procuring the (3S,6R) form ensures a specific three-dimensional presentation of methyl substituents, enabling systematic SAR exploration.

Asymmetric Synthesis Methodology Development

The (3S,6R) isomer, available in 98% purity across multiple pack sizes from Alchem Pharmtech , serves as a chiral reference standard for developing and validating asymmetric synthetic methodologies targeting 3,6-disubstituted piperazin-2-ones. Its distinct CAS identity relative to diastereomers (CAS 1260619-34-8 vs. 1260619-64-4, 1260619-65-5, 1260619-36-0 ) enables unambiguous analytical confirmation of stereochemical outcome in catalytic asymmetric reactions. The zero rotatable bonds and defined stereochemistry make it an ideal substrate for evaluating enantioselective transformations.

Stereochemistry-Dependent Pharmacokinetic Modulation

Class-level evidence from piperazinone CGRP antagonists reveals that stereochemical configuration can alter rat plasma free fraction by approximately 17-fold (fu = 0.2% for one diastereomer vs. 3.4% for its enantiomer) [1]. For research programs investigating stereochemistry-dependent pharmacokinetics (plasma protein binding, clearance), the (3S,6R) form provides a defined probe for systematic evaluation of how 3,6-substituent orientation influences ADME properties, a parameter that cannot be interrogated using racemic or stereochemically undefined material.

Procurement Risk Mitigation for Time-Critical Research

Among the four possible 3,6-dimethylpiperazin-2-one diastereomers, the (3S,6R) form (CAS 1260619-34-8) demonstrates the most favorable commercial availability profile: confirmed stock with ship dates at 1 g, 5 g, 25 g, and 100 g scales from Alchem Pharmtech and listing at 98% purity from Leyan . By contrast, the (3R,6R) and (3R,6S) forms require price inquiry for 1 g quantities , introducing potential delays. For discovery programs operating under compressed timelines, selecting the (3S,6R) isomer minimizes supply-chain uncertainty while providing a defined stereochemical entity.

Application

Selection Property

Validation Focus

Peptidomimetic library synthesis

Stereochemically defined scaffold

SAR reproducibility and receptor subtype selectivity

Asymmetric synthesis methodology

Chiral reference standard (≥98% purity)

Stereochemical outcome confirmation and ee determination

Stereochemistry-dependent ADME profiling

Enantiomer-specific probe

Plasma protein binding and pharmacokinetic interpretation

Timeline-critical procurement

Confirmed stock availability

Lead time and supply continuity verification

• [1] Bell, I. M.; Gallicchio, S. N.; Wood, M. R.; et al. Discovery of MK-3207: A Highly Potent, Orally Bioavailable CGRP Receptor Antagonist. ACS Med. Chem. Lett. 2010, 1 (1), 24–29. doi: 10.1021/ml900016y. PMCID: PMC4007836. View Source
• [2] Yamashita, T.; Hatamoto, E.; Takenaka, H.; Kojima, Y.; Inoue, Y.; Gemba, M.; Yasuda, M. Structure-Activity Relationships of Dermorphin Analogues Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1996, 44 (4), 856–859. doi: 10.1248/cpb.44.856. PMID: 8681417. View Source
• [3] Yamashita, T.; et al. Synthesis and Opiate Activity of Pseudo-Tetrapeptides Containing Chiral Piperazin-2-one and Piperazine Derivatives. Chem. Pharm. Bull. 1997, 45 (12), 1940–1944. doi: 10.1248/cpb.45.1940. PMID: 9433763. View Source